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Compound of Interest

Compound Name:
1,6-Dimethyl-1H-

benzo[d]imidazole

Cat. No.: B075834 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and biological relevance of 1,6-Dimethyl-1H-benzo[d]imidazole, a heterocyclic aromatic

compound of interest in medicinal chemistry and drug discovery.

Core Molecular Data
1,6-Dimethyl-1H-benzo[d]imidazole is a derivative of benzimidazole, a bicyclic compound

composed of fused benzene and imidazole rings. The methyl substitutions at the 1 and 6

positions of the benzimidazole core influence its physicochemical properties and potential

biological activity.

Property Value

Molecular Formula C₉H₁₀N₂

Molecular Weight 146.19 g/mol

CAS Number 10394-40-8

Canonical SMILES CN1C=NC2=CC(C)=CC=C12

InChI Key FARVSSLSGAIQMM-UHFFFAOYSA-N
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1,6-Dimethyl-1H-
benzo[d]imidazole is not extensively documented in publicly available literature, a general and

widely adopted method for the synthesis of N-substituted benzimidazoles can be adapted. This

typically involves the condensation of an appropriately substituted o-phenylenediamine with a

suitable cyclizing agent.

A plausible synthetic route for 1,6-Dimethyl-1H-benzo[d]imidazole would involve the reaction

of 4-methyl-N1-methylbenzene-1,2-diamine with a one-carbon synthon, such as formic acid or

a derivative thereof.

General Experimental Workflow for Benzimidazole Synthesis

The following diagram outlines a generalized workflow for the synthesis of benzimidazole

derivatives, which can be conceptually applied to the preparation of 1,6-Dimethyl-1H-
benzo[d]imidazole.
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General Benzimidazole Synthesis Workflow
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Caption: A generalized workflow for the synthesis of benzimidazole derivatives.

Biological Activity and Signaling Pathways
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Detailed studies on the specific biological activities and the modulation of signaling pathways

by 1,6-Dimethyl-1H-benzo[d]imidazole are not prominently reported in the current scientific

literature. However, the broader class of benzimidazole derivatives is well-established for its

diverse pharmacological properties. Many benzimidazole-containing compounds exhibit a wide

range of biological activities, including antimicrobial, antiviral, anthelmintic, and anticancer

effects.

The biological activity of benzimidazole derivatives is often attributed to their ability to interact

with various biological targets, including enzymes and receptors. For instance, some

benzimidazole derivatives are known to inhibit kinases, which are key regulators of cellular

signaling pathways.

Potential Kinase Inhibition Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that could be modulated by a

kinase-inhibiting benzimidazole derivative. This is a generalized representation and not specific

to 1,6-Dimethyl-1H-benzo[d]imidazole, for which such data is not currently available.
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Hypothetical Kinase Inhibition Pathway
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Caption: A generalized diagram of a kinase signaling pathway potentially targeted by

benzimidazole derivatives.

Future Directions and Research Opportunities
The lack of specific data on the biological effects of 1,6-Dimethyl-1H-benzo[d]imidazole
presents a clear opportunity for further research. Investigating the synthesis and biological

evaluation of this and other less-studied benzimidazole isomers could uncover novel

therapeutic agents.

Future studies should focus on:

Developing and optimizing a specific and efficient synthesis protocol for 1,6-Dimethyl-1H-
benzo[d]imidazole.

Screening the compound against a panel of biological targets, including kinases, to identify

potential therapeutic applications.

Elucidating the mechanism of action and identifying the specific signaling pathways

modulated by this compound.

In conclusion, while 1,6-Dimethyl-1H-benzo[d]imidazole is a structurally defined compound,

its biological profile remains largely unexplored. This technical guide serves as a foundational

resource for researchers and drug development professionals interested in investigating the

potential of this and other novel benzimidazole derivatives.

To cite this document: BenchChem. [An In-depth Technical Guide to 1,6-Dimethyl-1H-
benzo[d]imidazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075834#1-6-dimethyl-1h-benzo-d-imidazole-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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